Cas no 2171846-33-4 ((isoquinolin-5-yl)methanethiol)

• Product Name: (isoquinolin-5-yl)methanethiol
• CAS No: 2171846-33-4
• MF: C₁₀H₉NS
• MW: 175.250160932541
• CID: 6118718
• PubChem ID: 165508408
• Update Time: 2025-06-08

(isoquinolin-5-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (isoquinolin-5-yl)methanethiol
• EN300-1288254
• 2171846-33-4

• Inchi： 1S/C10H9NS/c12-7-9-3-1-2-8-6-11-5-4-10(8)9/h1-6,12H,7H2
• InChI Key： NPZZRRWSDLJDMZ-UHFFFAOYSA-N
• SMILES： SCC1=CC=CC2C=NC=CC1=2

Computed Properties

• Exact Mass: 175.04557046g/mol
• Monoisotopic Mass: 175.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 13.9Ų

Additional information on (isoquinolin-5-yl)methanethiol

Introduction to (isoquinolin-5-yl)methanethiol (CAS No. 2171846-33-4)

(isoquinolin-5-yl)methanethiol, with the chemical identifier CAS No. 2171846-33-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the isoquinoline family, a class of heterocyclic organic compounds that are widely studied for their diverse biological activities and potential applications in drug development.

The isoquinoline scaffold is particularly noteworthy due to its presence in numerous bioactive natural products and pharmaceuticals. Compounds derived from isoquinoline have been investigated for their roles in modulating various biological pathways, including those relevant to neurological disorders, cancer, and infectious diseases. The introduction of sulfur-containing functional groups, such as the thiol moiety in (isoquinolin-5-yl)methanethiol, can further enhance the pharmacological properties of these molecules by influencing their interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of sulfur-containing heterocycles in the design of novel therapeutic agents. The thiol group in (isoquinolin-5-yl)methanethiol provides a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities. This flexibility has made such compounds valuable tools in the development of targeted therapies.

In particular, studies have demonstrated that isoquinoline derivatives can exhibit potent inhibitory effects on enzymes and receptors involved in disease pathogenesis. For instance, certain isoquinoline-based compounds have shown promise in preclinical models as inhibitors of kinases and other enzymes implicated in cancer progression. The incorporation of a thiol group into these structures may enhance their binding affinity and selectivity, making them more effective candidates for drug development.

The synthesis of (isoquinolin-5-yl)methanethiol involves sophisticated organic transformations that require precise control over reaction conditions to ensure high yield and purity. Researchers have employed various synthetic strategies, including cross-coupling reactions and cyclization processes, to construct the isoquinoline core. The introduction of the thiol group is typically achieved through nucleophilic substitution or metal-catalyzed reactions, which highlight the compound's synthetic accessibility.

One of the most compelling aspects of (isoquinolin-5-yl)methanethiol is its potential as a lead compound for drug discovery. Its unique structural features make it a suitable candidate for further derivatization, allowing chemists to explore a wide range of biological activities. For example, modifications at the 5-position of the isoquinoline ring can alter the compound's pharmacokinetic properties, enhancing its bioavailability and metabolic stability.

Recent research has also explored the use of computational methods to predict the biological activity of isoquinoline derivatives. Molecular modeling techniques have been employed to identify key interactions between these compounds and their target proteins. These studies have provided valuable insights into the structure-activity relationships (SAR) of isoquinoline-based molecules, guiding the design of more effective therapeutic agents.

The pharmaceutical industry has shown increasing interest in isoquinoline derivatives due to their potential therapeutic applications. Several companies are currently engaged in developing novel drugs based on these scaffolds, with a focus on treating neurological disorders, cancer, and inflammatory diseases. The unique properties of (isoquinolin-5-yl)methanethiol make it an attractive candidate for inclusion in these efforts.

In conclusion, (isoquinolin-5-yl)methanethiol (CAS No. 2171846-33-4) represents a promising compound in the field of pharmaceutical research. Its combination of an isoquinoline core and a thiol group offers numerous opportunities for further exploration and development. As our understanding of its biological activities and synthetic possibilities continues to grow, this compound is likely to play an important role in the discovery and development of new therapeutic agents.